Cas no 2198893-80-8 (N-Methyl-N-[2-oxo-2-[[2-(1-pyrrolidinyl)-3-pyridinyl]amino]ethyl]-2-propenamide)

• Product Name: N-Methyl-N-[2-oxo-2-[[2-(1-pyrrolidinyl)-3-pyridinyl]amino]ethyl]-2-propenamide
• CAS No: 2198893-80-8
• MF: C₁₅H₂₀N₄O₂
• MW: 288.344902992249
• CID: 5410913
• PubChem ID: 165794804
• Update Time: 2025-05-20

N-Methyl-N-[2-oxo-2-[[2-(1-pyrrolidinyl)-3-pyridinyl]amino]ethyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• 2198893-80-8
• N-methyl-N-({[2-(pyrrolidin-1-yl)pyridin-3-yl]carbamoyl}methyl)prop-2-enamide
• Z2699576819
• EN300-26590173
• N-Methyl-N-[2-oxo-2-[[2-(1-pyrrolidinyl)-3-pyridinyl]amino]ethyl]-2-propenamide

• Inchi： 1S/C15H20N4O2/c1-3-14(21)18(2)11-13(20)17-12-7-6-8-16-15(12)19-9-4-5-10-19/h3,6-8H,1,4-5,9-11H2,2H3,(H,17,20)
• InChI Key： MMPFSPQJNUQRKR-UHFFFAOYSA-N
• SMILES： C(N(C)CC(=O)NC1=CC=CN=C1N1CCCC1)(=O)C=C

Computed Properties

• Exact Mass: 288.15862589g/mol
• Monoisotopic Mass: 288.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• Density: 1.223±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 556.6±45.0 °C(Predicted)
• pka: 12.34±0.70(Predicted)

Additional information on N-Methyl-N-[2-oxo-2-[[2-(1-pyrrolidinyl)-3-pyridinyl]amino]ethyl]-2-propenamide

N-Methyl-N-[2-oxo-2-[[2-(1-pyrrolidinyl)-3-pyridinyl]amino]ethyl]-2-propenamide (CAS No. 2198893-80-8): A Comprehensive Overview

N-Methyl-N-[2-oxo-2-[[2-(1-pyrrolidinyl)-3-pyridinyl]amino]ethyl]-2-propenamide (CAS No. 2198893-80-8) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, plays a pivotal role in the development of novel therapeutic agents. Its pyrrolidinyl-pyridine core and propenamide functional group make it a valuable scaffold for drug discovery, particularly in targeting specific enzymatic pathways.

The chemical structure of N-Methyl-N-[2-oxo-2-[[2-(1-pyrrolidinyl)-3-pyridinyl]amino]ethyl]-2-propenamide features a 3-pyridinyl ring substituted with a pyrrolidinyl group, which enhances its binding affinity to biological targets. The presence of the propenamide moiety further contributes to its reactivity and potential applications in covalent inhibitor design. Researchers are particularly interested in this compound due to its ability to modulate protein-protein interactions, a hot topic in modern drug development.

In recent years, the demand for CAS 2198893-80-8 has surged, driven by its applications in kinase inhibitor research and cancer therapeutics. Kinase inhibitors are a major focus in oncology, and this compound's structural features align well with the requirements for selective kinase targeting. Its N-methyl and aminoethyl components provide flexibility in molecular design, enabling researchers to fine-tune its pharmacological properties.

One of the most frequently searched questions related to N-Methyl-N-[2-oxo-2-[[2-(1-pyrrolidinyl)-3-pyridinyl]amino]ethyl]-2-propenamide is its solubility and stability profile. Studies indicate that this compound exhibits moderate solubility in polar organic solvents such as DMSO and methanol, making it suitable for in vitro assays. Its stability under physiological conditions is also a key consideration for researchers, as it impacts the compound's bioavailability and therapeutic potential.

The synthesis of CAS 2198893-80-8 typically involves multi-step organic reactions, including amide coupling and amine alkylation. These processes are optimized to achieve high yields and purity, which are critical for pharmaceutical applications. The compound's propenamide group is particularly reactive, allowing for further derivatization to create a library of analogs for structure-activity relationship (SAR) studies.

Another area of interest is the compound's potential role in neurodegenerative disease research. The pyrrolidinyl moiety is a common feature in molecules targeting the central nervous system (CNS), and researchers are exploring its efficacy in modulating neurotransmitter systems. This aligns with the growing focus on precision medicine and personalized therapeutics, which are trending topics in the scientific community.

From a commercial perspective, N-Methyl-N-[2-oxo-2-[[2-(1-pyrrolidinyl)-3-pyridinyl]amino]ethyl]-2-propenamide is available through specialized chemical suppliers, often in milligram to gram quantities. Its price and availability are influenced by factors such as synthetic complexity and demand from academic and industrial research labs. Researchers are advised to verify the compound's purity via HPLC or NMR analysis before use in critical experiments.

In conclusion, N-Methyl-N-[2-oxo-2-[[2-(1-pyrrolidinyl)-3-pyridinyl]amino]ethyl]-2-propenamide (CAS No. 2198893-80-8) represents a versatile and promising compound in the realm of drug discovery. Its unique structural attributes and broad applicability in medicinal chemistry make it a valuable tool for researchers aiming to develop next-generation therapeutics. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in innovative research initiatives.